Cas no 159418-07-2 (Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl-)

• Product Name: Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl-
• CAS No: 159418-07-2
• MF: C₁₆H₁₄N₆
• MW: 290.322561740875
• CID: 166881
• PubChem ID: 3074559
• Update Time: 2025-04-19

Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-c]cinnoline,4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl-
• 4-(3,5-dimethylpyrazol-1-yl)-7-methylpyrimido[5,4-c]cinnoline
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-methylpyrimido(5,4-c)cinnoline
• AC1MINVQ
• AG-E-08745
• CTK4D0067
• KB-237809
• LS-136155
• Pyrimido(5,4-c)cinnoline, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl-
• 159418-07-2
• DTXSID60166651
• 4-(3,5-dimethyl-1h-pyrazol-1-yl)-7-methylpyrimido[5,4-c]cinnoline

• Inchi： 1S/C16H14N6/c1-9-5-4-6-12-13(9)19-20-15-14(12)17-8-18-16(15)22-11(3)7-10(2)21-22/h4-8H,1-3H3
• InChI Key： QWRQRVPFUCDQCF-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)C1C2=C(C3C=CC=C(C)C=3N=N2)N=CN=1

Computed Properties

• Exact Mass: 290.12822
• Monoisotopic Mass: 290.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 515.9°Cat760mmHg
• Flash Point: 265.8°C
• Refractive Index: 1.75
• PSA: 69.38